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Compound of Interest

Compound Name: Pitofenone-d4

Cat. No.: B12409856 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pitofenone-d4. The following

procedural guidance is designed to ensure safe laboratory practices and proper management

of this compound.

Chemical and Physical Properties
The quantitative data for Pitofenone-d4 and its common salt form are summarized below. This

compound is intended for laboratory research use only.[1][2]

Property Pitofenone-d4
Pitofenone-d4
Hydrochloride

Molecular Formula C₂₂H₂₁D₄NO₄ C₂₂H₂₁D₄NO₄ • HCl

Molecular Weight 371.47 g/mol 407.93 g/mol (371.46 + 36.46)

CAS Number 54063-52-4 (Non-labelled)
1248-42-6 (Non-labelled

Hydrochloride Salt)

Appearance Solid Neat

Storage Condition

Store at -20°C with a

desiccant. Keep receptacle

tightly sealed.

Store as per product insert

information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12409856?utm_src=pdf-interest
https://www.benchchem.com/product/b12409856?utm_src=pdf-body
https://www.benchchem.com/product/b12409856?utm_src=pdf-body
https://www.abmole.com/literature/pitofenone-hydrochloride-msds.html
https://cymitquimica.com/products/TR-P536502/pitofenone-d4-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Data sourced from multiple suppliers and databases.[2][3][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the safety data for the non-deuterated analogue, Pitofenone hydrochloride, this

compound is classified with the following hazards:

Harmful if swallowed (Acute toxicity - oral 4)[5]

Causes skin irritation (Skin irritation 2)[5]

Causes serious eye irritation (Eye irritation 2A)[5]

May cause respiratory irritation (Specific target organ toxicity, single exposure 3)[5]

Suspected of damaging fertility or the unborn child (Reproductive toxicity 2)[5]

To mitigate these risks, the following PPE and engineering controls are mandatory.
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Control Type Specification

Engineering Controls

Use in a well-ventilated area, preferably within a

chemical fume hood, especially when handling

the solid powder to avoid dust formation. An

eye-wash station must be accessible.[1][6]

Eye/Face Protection
Wear chemical safety goggles that meet

approved standards.[6]

Skin Protection

Wear a protective disposable gown (low-

permeability, solid front, long sleeves, tight-

fitting cuffs) and protective gloves (e.g., nitrile

rubber).[6][7]

Hand Protection

Wear chemical-resistant gloves. Change gloves

immediately if they become contaminated, torn,

or punctured. Wash hands thoroughly before

and after handling.[5][6]

Respiratory Protection

If working outside a fume hood or if dust

formation is likely, a NIOSH-approved respirator

or self-contained breathing apparatus should be

worn.[6]

Immediate Safety and First Aid Measures
In the event of exposure, follow these procedures immediately.
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Exposure Route First Aid Protocol

Ingestion

If the person is conscious, wash out their mouth

with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Inhalation

Relocate the individual to fresh air. If breathing

is difficult, provide artificial respiration or

oxygen. Seek medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area thoroughly with

large amounts of water. If irritation persists, call

a physician.[1][8]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to

separate eyelids. Remove contact lenses if

present and easy to do. Call a physician

promptly.[1]

Procedural Guidance: Safe Handling and Disposal
Protocol
This protocol outlines the step-by-step process for safely managing Pitofenone-d4 from receipt

to disposal.

Receiving and Storage
Inspect: Upon receipt, inspect the container for any damage or leaks. Wear appropriate PPE

(lab coat and gloves) during inspection.

Log: Record the compound's arrival, quantity, and assigned storage location in the chemical

inventory system.

Store: Store the compound in a tightly sealed container, as recommended at -20°C, and with

a desiccant to keep it dry. The storage area should be secure and accessible only to
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authorized personnel.

Preparation and Use (Inside a Fume Hood)
Assemble PPE: Before handling, don all required PPE: safety goggles, a lab gown, and two

pairs of chemical-resistant gloves.[7]

Prepare Workspace: Ensure the chemical fume hood is clean and operational. Gather all

necessary equipment (spatulas, weigh boats, vials, solvent, etc.).

Weighing: Perform all weighing operations on a calibrated balance inside the fume hood to

contain any airborne powder. Use a dedicated spatula.

Dissolving: If preparing a solution, add the solvent to the weighed Pitofenone-d4 slowly to

avoid splashing. Cap the container securely and mix as required.

Post-Handling: After use, decontaminate the spatula and work surface. Wipe down the

balance.

Waste Management and Disposal
Segregate Waste: All materials that have come into contact with Pitofenone-d4, including

gloves, weigh boats, and pipette tips, must be considered chemical waste.

Collect Waste: Place all contaminated solid waste into a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect any unused solutions or contaminated solvents in a separate, labeled

hazardous liquid waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Disposal: Dispose of all waste material in accordance with local, state, and federal

regulations.[5] Leave chemicals in their original containers if possible and do not mix with

other waste.

Experimental Workflow Diagram
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The following diagram illustrates the key procedural steps and safety checkpoints for handling

Pitofenone-d4.

Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

Start: Handling Pitofenone-d4

Don Required PPE
(Goggles, Gown, Gloves)

Prepare Workspace
(Fume Hood, Equipment)

Weigh Compound

Proceed to handling

Prepare Solution

Perform Experiment

Decontaminate Surfaces
& Equipment

Experiment complete

Segregate & Contain
All Chemical Waste

Dispose via Approved
Hazardous Waste Stream

End

End of Process

Secure Storage
(-20°C, Dry, Sealed)

First Aid Station
Ready & Accessible
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Pitofenone-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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